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Compound of Interest |

6-methoxy-2-methyl-3,4-dihydro-
Compound Name:
2H-1,4-benzoxazine

CAS No.: 58960-01-3

Cat. No.: B1455710

Get Quote

Part 1: Executive Summary & Core Rationale

The 1,4-benzoxazine scaffold represents a "privileged structure” in medicinal chemistry,
capable of serving as a ligand for diverse biological targets ranging from G-protein coupled
receptors (GPCRS) to serine proteases.

This guide focuses specifically on 6-methoxy-substituted 1,4-benzoxazines. The selection of
the 6-methoxy substituent is not arbitrary; it is a calculated medicinal chemistry strategy. The 6-
methoxy-1,4-benzoxazine moiety acts as a direct bioisostere of 5-methoxyindole, the core
scaffold of serotonin (5-HT) and melatonin. By replacing the indole nitrogen with an oxygen
atom (at position 1) and shifting the nitrogen to position 4, the scaffold retains the electronic
distribution required for receptor binding while altering metabolic susceptibility and lipophilicity.

Key Therapeutic Areas:
e CNS Modulation: Serotonergic (5-HT) and Dopaminergic (D2) receptor ligands.[1]

o Hematology: Direct Thrombin Inhibitors (anticoagulants).
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e Oncology: Antiproliferative agents against breast (MCF-7) and cervical (HeLa) carcinoma.[2]

Part 2: Chemical Synthesis & Methodology[3][4][5]
[6][7][8]

To access 6-methoxy-substituted benzoxazines, we employ a modular synthetic approach. The
following protocol describes the synthesis of the core intermediate, 6-methoxy-2H-1,4-
benzoxazin-3(4H)-one, and its subsequent reduction.

Synthesis of 6-Methoxy-2H-1,4-benzoxazin-3(4H)-one[9]

Reaction Logic: This is a cyclization condensation between an ortho-aminophenol and an

-haloacyl halide. The 6-methoxy group on the benzoxazine ring originates from the 4-methoxy
group of the starting phenol (due to numbering inversion upon fusion).

Protocol:

» Reagents: 2-Amino-4-methoxyphenol (1.0 eq), Chloroacetyl chloride (1.1 eq), Sodium
bicarbonate (

, 2.5 eq), Solvent: Chloroform (
) or Methyl Isobutyl Ketone (MIBK).

e Procedure:

o

Dissolve 2-amino-4-methoxyphenol in
at 0°C.

o Add

(solid) to the stirred solution.

o Add Chloroacetyl chloride dropwise over 30 minutes. Critical Step: Maintain temperature
<5°C to prevent polymerization.

o Reflux the mixture for 4—6 hours. Monitor via TLC (EtOAc:Hexane 1:1).
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o Workup: Filter inorganic salts while hot. Cool filtrate to precipitate the product.
Recrystallize from Ethanol.

 Yield Expectation: 75-85%.

Reduction to 6-Methoxy-3,4-dihydro-2H-1,4-benzoxazine

For CNS applications, the lactam carbonyl (C=0 at position 3) is often removed to increase
basicity and BBB permeability.

Protocol:
o Reagents: 6-Methoxy-2H-1,4-benzoxazin-3(4H)-one (1.0 eq), Borane-THF complex (

,3.0 eq).

e Procedure:
o Dissolve starting material in anhydrous THF under

atmosphere.

o Add

(1M solution) dropwise at 0°C.[3]

o Reflux for 2 hours.
o Quench: Cool to 0°C and carefully add MeOH (excess) to destroy unreacted borane.
o Acid Hydrolysis: Add 10% HCI and reflux for 1 hour (breaks the boron-amine complex).

o Neutralization: Basify with NaOH to pH 10, extract with DCM.

Synthetic Pathway Visualization
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Figure 1: Step-wise synthetic route from aminophenol precursors to the active dihydro-
benzoxazine scaffold.

Part 3: Pharmacological Profiles[10]
CNS Activity (Serotonin Bioisostere)

The 6-methoxy-1,4-benzoxazine moiety structurally mimics 5-methoxy-N-acetyltryptamine
(Melatonin) and Serotonin.

e Mechanism: The oxygen at position 1 acts as a hydrogen bond acceptor, analogous to the
indole NH, while the methoxy group at position 6 provides electron density critical for
hydrophobic pocket interactions in 5-HT receptors.

e Target Receptors:

o 5-HT1A/5-HT1B: 6-substituted benzoxazines (often linked to piperazines) show high
affinity (

in low nM range).

o Dopamine D2: Dihydro-benzoxazine derivatives function as D2 antagonists with
antipsychotic potential.

Hematology: Thrombin Inhibition
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Synthetic derivatives of 6-methoxy-benzoxazin-3-one have emerged as potent Direct Thrombin
Inhibitors (DTIs).

Mechanism: The benzoxazinone core occupies the S1 specificity pocket of thrombin. The 6-
methoxy group modulates the electronic environment of the aromatic ring, enhancing

-stacking interactions with Trp215 in the distal aryl binding site.

Potency: Optimized derivatives exhibit

values < 10 nM against human thrombin, with high selectivity over Trypsin and Factor Xa.

Oncology: Antiproliferative Activity[11][12]

Cell Lines: MCF-7 (Breast) and HelLa (Cervical).[2]

Active Agents: 6-methoxy-benzoxazines fused with 1,2,3-triazoles or substituted with purine
moieties.

Data:

values ranging from 2.2
M to 15
M.

Pathway: Induction of apoptosis via upregulation of pro-apoptotic genes (e.g., Bax) and
downregulation of Bcl-2.

Part 4: Structure-Activity Relationships (SAR)

The biological activity is strictly dependent on the substitution pattern. The "6-methoxy" position

is critical because it corresponds to the 5-position of the indole nucleus, a hotspot for metabolic

stability and receptor affinity.
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Position Modification Effect on Activity

Increases lipophilicity;
Essential for 5-HT3

N-4 Alkylation (Methyl/Ethyl) antagonism. Unsubstituted N-
H is preferred for Thrombin
inhibition (H-bond donor).

Increases metabolic stability;
C-2 Gem-dimethyl / Spiro Prevents oxidative ring

opening.

Lactam: Favors protease
inhibition (Thrombin).

C-3 Carbonyl (C=0) Methylene (

): Favors CNS receptor binding

(Amine basicity).

Optimal. Electron-donating.
Mimics 5-OH/5-OMe of

C-6 Methoxy (-OMe) serotonin. Enhances

-electron density for receptor

binding.

7-Methoxy (DIMBOA-like)
shifts activity toward

C-7 Halogen / H antimicrobial/allelopathic
profiles, reducing CNS

specificity.

SAR Visualization
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Figure 2: Structure-Activity Relationship map highlighting the functional role of specific scaffold

positions.

Part 5: Experimental Data Summary

Table 1: Comparative Biological Activity of 6-Methoxy-Benzoxazine Derivatives

Derivative Class

Primary Target

Reference Model

6-OMe-Benzoxazin-3-

Thrombin (Factor lla)

Human Thrombin

one Assay

) Radioligand Binding
6-OMe-3,4-Dihydro 5-HT1A Receptor M

n (CHO cells)
6-OMe-Triazole MCF-7 (Breast MTT Assay (48h
Hybrid Cancer) M exposure)
6-OMe- ] Note: MBOA scaffold
Melatonin Receptor nM

Benzoxazolinone*

(5-membered)

*Note on Nomenclature: MBOA (6-methoxy-benzoxazolin-2-one) is a 5-membered ring analog

often confused with benzoxazines. While biologically active (reproductive effector in
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herbivores), it is chemically distinct from the 1,4-benzoxazine scaffold discussed here.

Part 6: References

o Thrombin Inhibition: "Novel potent and selective thrombin inhibitors based on a central 1,4-
benzoxazine-3(4H)-one scaffold." Journal of Medicinal Chemistry.

o Anticancer Activity: "Design, synthesis and anticancer activity against the MCF-7 cell line of
benzo-fused 1,4-dihetero... derivatives." Bioorganic & Medicinal Chemistry.

o CNS/Serotonin: "6-[2-(4-Aryl-1-piperazinyl)ethyl]-2H-1,4-benzoxazin-3(4H)-ones: dual-acting
5-HT1 receptor antagonists.” Journal of Medicinal Chemistry.

¢ Synthesis Protocol: "Solvent-assisted grinding enables a mild and convenient synthesis of 2-
substituted 4H-3,1-benzoxazin-4-ones."[4] Synlett.

« Natural Analogs (DIMBOA): "Chemistry of biologically active benzoxazinoids."
Phytochemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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